Cas no 941999-51-5 (N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide)

• Product Name: N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide
• CAS No: 941999-51-5
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 5461054
• Update Time: 2025-07-05

N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-ethyl-N2-(4-methyl-2-nitrophenyl)oxalamide
• N-ethyl-N'-(4-methyl-2-nitrophenyl)oxamide
• N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide

• Inchi： 1S/C11H13N3O4/c1-3-12-10(15)11(16)13-8-5-4-7(2)6-9(8)14(17)18/h4-6H,3H2,1-2H3,(H,12,15)(H,13,16)
• InChI Key： GEEYTPLGYQEPNF-UHFFFAOYSA-N
• SMILES： O=C(C(NCC)=O)NC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Additional information on N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide

Introduction to N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide (CAS No. 941999-51-5)

N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide, a compound with the chemical formula C₁₀H₁₂N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 941999-51-5, which distinguishes it in the vast database of chemical substances. The molecular structure of this diamide derivative features a combination of aromatic and nitro functional groups, making it a subject of interest for researchers exploring novel pharmacophores.

The synthesis and characterization of N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide have been areas of active investigation due to its potential applications in medicinal chemistry. The presence of the nitro group at the para position relative to the methyl group on the phenyl ring contributes to its unique electronic and steric properties. These properties are crucial in determining its reactivity and interaction with biological targets, which are key considerations in drug design.

In recent years, there has been growing interest in exploring the biological activities of nitroaromatic compounds. The nitro group can serve as a pharmacophore, influencing both the potency and selectivity of potential drug candidates. N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide, with its specific substitution pattern, has been studied for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development.

The pharmaceutical industry continually seeks innovative approaches to address unmet medical needs. The development of new drugs often involves modifying existing molecular structures to enhance their therapeutic efficacy and reduce side effects. N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide represents such an effort, leveraging structural modifications to improve pharmacokinetic properties and target specificity. Its molecular design allows for fine-tuning of physicochemical parameters, which is essential for optimizing drug-like characteristics.

One of the most compelling aspects of this compound is its potential in the field of precision medicine. By understanding the specific interactions between N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide and biological targets, researchers can develop targeted therapies that minimize off-target effects. This approach is particularly relevant in treating complex diseases where multiple pathways are involved. The compound's ability to interact selectively with certain enzymes or receptors could lead to more effective treatments with fewer adverse reactions.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have enabled researchers to predict the behavior of molecules like N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide before conducting expensive wet-lab experiments. Molecular docking simulations, for instance, can provide insights into how this compound might bind to its intended targets. These simulations help in optimizing its structure for better affinity and selectivity, thereby accelerating the drug development process.

In conclusion, N-ethyl-N'-(4-methyl-2-nitrophenyl)ethanediamide (CAS No. 941999-51-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.